Cas no 1867629-87-5 ((2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid)

(2S)-2-Amino-5,5-dimethyl-4-oxoheptanoic acid is a non-proteinogenic amino acid derivative characterized by its chiral (S)-configuration and functional ketone group at the 4-position. Its branched alkyl chain (5,5-dimethyl) enhances steric hindrance, making it valuable in peptide synthesis and medicinal chemistry for modulating conformational stability. The α-amino and carboxyl groups enable its incorporation into peptide backbones, while the ketone moiety offers a reactive site for further derivatization. This compound is particularly useful in designing enzyme inhibitors or constrained peptidomimetics due to its rigid structure. High enantiomeric purity and synthetic versatility make it a preferred intermediate in pharmaceutical research and asymmetric synthesis applications.

(2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid structure

1867629-87-5 structure

Product Name:(2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid

CAS No:1867629-87-5

MF:C₉H₁₇NO₃

MW:187.236182928085

CID:5991879

PubChem ID:165506341

Update Time:2025-05-19

(2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

- 1867629-87-5
- EN300-1300357
- (2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid
- Inchi： 1S/C9H17NO3/c1-4-9(2,3)7(11)5-6(10)8(12)13/h6H,4-5,10H2,1-3H3,(H,12,13)/t6-/m0/s1
- InChI Key： RASGFZJFSIIQGK-LURJTMIESA-N
- SMILES： O=C(C[C@@H](C(=O)O)N)C(C)(C)CC

Computed Properties

Exact Mass: 187.12084340g/mol
Monoisotopic Mass: 187.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2
Topological Polar Surface Area: 80.4Å²

(2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1300357-1.0g	(2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid	1867629-87-5		1g	$0.0	2023-06-06

(2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid Related Literature

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Additional information on (2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid

Comprehensive Overview of (2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid (CAS No. 1867629-87-5)

(2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid (CAS No. 1867629-87-5) is a specialized chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention for its role in drug development, particularly in the design of enzyme inhibitors and peptide-based therapeutics. Its molecular structure features a carboxyl group, an amino group, and a ketone moiety, making it a versatile intermediate in organic synthesis.

In recent years, the demand for chiral building blocks like (2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid has surged, driven by advancements in asymmetric synthesis and biocatalysis. Researchers are increasingly exploring its applications in peptide modification and prodrug design, aligning with trends in personalized medicine and targeted drug delivery. The compound's CAS number 1867629-87-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

The synthesis of (2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid often involves enantioselective methods, such as asymmetric hydrogenation or enzymatic resolution, to achieve high optical purity. This aligns with the growing emphasis on green chemistry and sustainable manufacturing practices. Its physicochemical properties, including solubility and stability, are meticulously studied to optimize formulation strategies, addressing common challenges in drug bioavailability.

From a commercial perspective, CAS 1867629-87-5 is cataloged by leading chemical suppliers as a high-value research chemical. Its applications extend to structure-activity relationship (SAR) studies, where it aids in elucidating the impact of steric hindrance and electronic effects on biological activity. The compound's relevance in metabolic pathway analysis further underscores its utility in systems biology and proteomics.

Emerging discussions in scientific forums highlight the potential of (2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid in addressing drug resistance and side-effect mitigation. For instance, its incorporation into peptide backbones may enhance proteolytic stability, a key consideration in therapeutic peptide development. These insights resonate with current searches on "improving peptide drug half-life" and "chiral auxiliaries in medicinal chemistry," reflecting industry priorities.

Quality control of CAS 1867629-87-5 involves rigorous analytical techniques, such as HPLC and NMR, to verify enantiomeric excess and impurity profiles. This aligns with regulatory standards like ICH guidelines, ensuring compliance in preclinical research. The compound's spectral data and safety profiles are well-documented, facilitating its adoption in academic and industrial labs.

In summary, (2S)-2-amino-5,5-dimethyl-4-oxoheptanoic acid (CAS No. 1867629-87-5) represents a convergence of chiral technology and pharmaceutical innovation. Its multifaceted applications and alignment with cutting-edge research trends position it as a compound of enduring interest in the scientific community.